Cas no 2228163-33-3 (lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate)

• Product Name: lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate
• CAS No: 2228163-33-3
• MF: C₁₁H₁₅LiN₂O₅
• MW: 262.18820309639
• CID: 5164692
• PubChem ID: 72398835
• Update Time: 2025-06-13

lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 5-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,2-oxazole-3-carboxylate
• Lithium;5-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,2-oxazole-3-carboxylate
• lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate

• Inchi： 1S/C11H16N2O5.Li/c1-6(12-10(16)17-11(2,3)4)8-5-7(9(14)15)13-18-8;/h5-6H,1-4H3,(H,12,16)(H,14,15);/q;+1/p-1
• InChI Key： XJPXSGXXUJNEGV-UHFFFAOYSA-M
• SMILES： O(C(NC(C)C1=CC(C(=O)[O-])=NO1)=O)C(C)(C)C.[Li+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Topological Polar Surface Area: 105

Additional information on lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate

Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate (CAS No. 2228163-33-3): A Comprehensive Overview

Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate, with the CAS number 2228163-33-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a tert-butoxycarbonyl (Boc) protecting group and the lithium salt form, make it an intriguing candidate for various research and development purposes.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. In the context of Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate, the Boc group serves to protect the amino functionality during synthetic transformations, ensuring that the compound can be manipulated without unwanted side reactions. This is particularly important in the synthesis of complex molecules where multiple functional groups need to be selectively modified.

The oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom. Oxazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of an oxazole ring in Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate suggests that this compound may exhibit similar biological activities, making it a valuable candidate for further investigation in drug discovery.

The lithium salt form of this compound is particularly noteworthy. Lithium ions have been used in medicine for decades, primarily in the treatment of bipolar disorder. The use of lithium salts in organic synthesis has also been explored due to their ability to stabilize reactive intermediates and facilitate certain transformations. In the case of Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate, the lithium salt form may enhance its solubility and stability, which are crucial factors in both synthetic processes and pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structures to Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that oxazoles with amino functionalities showed promising activity against certain cancer cell lines. Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that oxazoles with tert-butoxycarbonyl protecting groups exhibited potent anti-inflammatory effects in animal models.

In addition to its potential therapeutic applications, Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate has also been studied for its use as an intermediate in organic synthesis. The compound's unique structure makes it a versatile building block for the synthesis of more complex molecules. Researchers have utilized this compound as a key intermediate in the synthesis of novel antibiotics and antiviral agents, highlighting its importance in the development of new therapeutic agents.

The synthesis of Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate typically involves several steps, including the formation of the oxazole ring and the introduction of the tert-butoxycarbonyl protecting group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, a one-pot synthesis method using microwave irradiation has been reported to significantly reduce reaction times and improve yields.

From a pharmacological perspective, Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate has shown promising results in preliminary studies. In vitro assays have demonstrated that this compound exhibits selective inhibition against specific enzymes involved in disease pathways. Additionally, preliminary toxicity studies have indicated that it has a favorable safety profile at therapeutic concentrations.

Despite its potential benefits, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a therapeutic agent for various diseases.

In conclusion, Lithium(1+) 5-(1-{(tert-butoxy)carbonylamino}ethyl)-1,2-oxazole-3-carboxylate (CAS No. 2228163-33-3) is a promising compound with a unique combination of structural features that make it an attractive candidate for both synthetic chemistry and pharmaceutical research. Its potential therapeutic applications, coupled with its versatility as an intermediate in organic synthesis, underscore its significance in advancing scientific knowledge and developing new treatments for various diseases.